Cas no 57151-04-9 (Methanimidamide,N-(4-chloro-2-methylphenyl)-)

Methanimidamide,N-(4-chloro-2-methylphenyl)- structure
57151-04-9 structure
Product Name:Methanimidamide,N-(4-chloro-2-methylphenyl)-
CAS No:57151-04-9
MF:C8H9ClN2
MW:168.623460531235
CID:367616
PubChem ID:42141
Update Time:2025-04-19

Methanimidamide,N-(4-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanimidamide,N-(4-chloro-2-methylphenyl)-
    • N'-(4-chloro-2-methylphenyl)methanimidamide
    • N,N-didemethylchlordimeform
    • Didemethylchlorodimeform
    • AKOS006279602
    • Didemethylchlordimeform
    • DTXSID30205783
    • FORMAMIDINE, N-(4-CHLORO-o-TOLYL)-
    • N-(4-Chloro-2-methylphenyl)methanimidamide
    • N,N-Didemethyl chlordimeform
    • Ddcdm
    • Methanimidamide, N-(4-chloro-2-methylphenyl)-
    • SCHEMBL10891784
    • 57151-04-9
    • BRN 2716596
    • Inchi: 1S/C8H9ClN2/c1-6-4-7(9)2-3-8(6)11-5-10/h2-5H,1H3,(H2,10,11)
    • InChI Key: HWQBXXMKFMTAOC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)/N=C/N

Computed Properties

  • Exact Mass: 168.0454260g/mol
  • Monoisotopic Mass: 168.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.4Ų
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